Cas no 174773-32-1 (2-Acetoxy-4-oxo-6-ethyloctanoic acid methyl ester)
174773-32-1 structure
Product Name:2-Acetoxy-4-oxo-6-ethyloctanoic acid methyl ester
CAS No:174773-32-1
MF:C13H22O5
MW:258.310784816742
CID:2923596
Update Time:2023-08-10
2-Acetoxy-4-oxo-6-ethyloctanoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Acetoxy-4-oxo-6-ethyloctanoic acid methyl ester
-
- Inchi: 1S/C13H22O5/c1-5-10(6-2)7-11(15)8-12(13(16)17-4)18-9(3)14/h10,12H,5-8H2,1-4H3
- InChI Key: AGVSPZMQUFCANX-UHFFFAOYSA-N
- SMILES: O=C(CC(C(=O)OC)OC(C)=O)CC(CC)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 294
- XLogP3: 2.1
- Topological Polar Surface Area: 69.7
2-Acetoxy-4-oxo-6-ethyloctanoic acid methyl ester Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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